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Compound of Interest

Compound Name: ISX-9

Cat. No.: B1672652 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed protocols for the dissolution, storage, and handling of ISX-9
(Isoxazole 9), a small molecule inducer of adult neural stem cell differentiation. Adherence to

these guidelines is crucial for ensuring the compound's stability, solubility, and efficacy in

experimental settings.

Chemical Properties and Storage Recommendations
ISX-9 is a crystalline solid. Proper storage is essential to maintain its chemical integrity over

time.

Table 1: Chemical Properties of ISX-9

Property Value

Molecular Formula C₁₁H₁₀N₂O₂S[1][2][3]

Molecular Weight 234.27 g/mol [1][2]

| CAS Number | 832115-62-5[2][3][4] |

Table 2: Recommended Storage Conditions
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Format
Storage
Temperature

Shelf Life Notes

Powder -20°C ≥ 4 years[4]
Store protected
from light.

Stock Solution in

DMSO
-20°C 1 year[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[5][6]

| Stock Solution in DMSO | -80°C | 2 years[1] | Preferred for long-term storage. Aliquot to avoid

repeated freeze-thaw cycles.[1][5] |

Solubility Data
ISX-9 exhibits high solubility in organic solvents but is poorly soluble in aqueous solutions.

Using fresh, anhydrous DMSO is recommended as moisture can reduce solubility.[5]

Table 3: Solubility of ISX-9 in Common Solvents

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO ≥ 100 mg/mL[1] 426.86 mM[1]

DMF 30 mg/mL[4] ~128 mM

Ethanol 11.71 mg/mL 50 mM

| DMF:PBS (pH 7.2) (1:1) | 0.5 mg/mL[4] | ~2.1 mM |

Experimental Protocols
This protocol outlines the preparation of a concentrated stock solution, which is the first step for

most in vitro and in vivo applications.

Methodology:
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Weighing: Accurately weigh the required amount of ISX-9 powder. For 1 mL of a 100 mM

stock solution, you will need 23.43 mg of ISX-9.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the ISX-9 powder.

Solubilization: Vortex or sonicate the solution gently until the powder is completely dissolved.

Ensure no particulates are visible.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-

thaw cycles.[5][6]

Storage: Store the aliquots at -80°C for long-term use (up to 2 years) or at -20°C for shorter-

term use (up to 1 year).[1]

Workflow: Preparing ISX-9 Stock Solution

Weigh ISX-9 Powder Add Anhydrous DMSO Vortex / Sonicate
to Dissolve

Aliquot into
Single-Use Tubes Store at -80°C

Workflow: Preparing In Vitro Working Solution

Thaw Aliquot of
DMSO Stock Solution

Dilute Stock into
Cell Culture Medium

(e.g., 1:1000)
Mix Thoroughly Apply to Cells
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Workflow: Preparing In Vivo Formulation (Example A)

ISX-9 in DMSO
(10% final vol)

Add PEG300
(40% final vol)

Mix until clear Add Tween-80
(5% final vol)

Mix well Add Saline
(45% final vol)

Mix well Final Suspension
for Injection

ISX-9 Mechanism of Action

ISX-9

Ca²+ Influx

MEF2 Activation

NeuroD1 Expression

Neuronal
Differentiation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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